Cas no 2228849-50-9 (4-(2,3-dihydro-1H-inden-4-yl)methylpiperidin-4-ol)

• Product Name: 4-(2,3-dihydro-1H-inden-4-yl)methylpiperidin-4-ol
• CAS No: 2228849-50-9
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 6529485
• PubChem ID: 165695016
• Update Time: 2025-06-10

4-(2,3-dihydro-1H-inden-4-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1H-inden-4-yl)methylpiperidin-4-ol
• 2228849-50-9
• EN300-1747462
• 4-[(2,3-dihydro-1H-inden-4-yl)methyl]piperidin-4-ol

• Inchi： 1S/C15H21NO/c17-15(7-9-16-10-8-15)11-13-5-1-3-12-4-2-6-14(12)13/h1,3,5,16-17H,2,4,6-11H2
• InChI Key： QDVBALCQBWOASS-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)CC1C=CC=C2CCCC=12

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(2,3-dihydro-1H-inden-4-yl)methylpiperidin-4-ol

Professional Introduction to Compound with CAS No. 2228849-50-9 and Product Name: 4-(2,3-dihydro-1H-inden-4-yl)methylpiperidin-4-ol

The compound with the CAS number 2228849-50-9 and the product name 4-(2,3-dihydro-1H-inden-4-yl)methylpiperidin-4-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a dihydroindene moiety and a piperidine ring in its backbone suggests a unique set of chemical properties that make it a promising candidate for further investigation.

Recent research in the realm of heterocyclic compounds has highlighted the importance of dihydroindene derivatives in the design of novel therapeutic agents. The structural motif of dihydroindene, with its fused cyclohexane and benzene rings, provides a scaffold that can be modulated to exhibit a wide range of biological activities. In particular, modifications at the 2 and 3 positions of the dihydroindene ring have been shown to influence the pharmacokinetic and pharmacodynamic properties of the resulting compounds. This flexibility makes dihydroindene derivatives particularly attractive for drug discovery efforts.

The piperidine ring in the compound 4-(2,3-dihydro-1H-inden-4-yl)methylpiperidin-4-ol further contributes to its chemical diversity. Piperidine derivatives are well-known for their role as key pharmacophores in numerous approved drugs, owing to their ability to interact with biological targets in a highly specific manner. The incorporation of a methyl group at the 4-position of the piperidine ring enhances its solubility and bioavailability, making it an ideal candidate for further pharmacological exploration.

One of the most compelling aspects of this compound is its potential as a precursor for the development of new therapeutic agents. The combination of the dihydroindene and piperidine moieties creates a molecular framework that can be easily functionalized to target various biological pathways. For instance, studies have shown that derivatives of dihydroindene can exhibit anti-inflammatory, antiviral, and anticancer properties. Similarly, piperidine-based compounds have been investigated for their potential in treating neurological disorders such as Parkinson's disease and Alzheimer's disease.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 4-(2,3-dihydro-1H-inden-4-yl)methylpiperidin-4-ol with greater accuracy. Molecular modeling techniques, such as docking studies and quantum mechanical calculations, have been instrumental in understanding how this compound interacts with biological targets at the molecular level. These computational methods have not only accelerated the drug discovery process but also provided valuable insights into the structural optimization of lead compounds.

In vitro studies have begun to unravel the pharmacological profile of 4-(2,3-dihydro-1H-inden-4-yl)methylpiperidin-4-ol. Initial experiments have demonstrated its ability to modulate certain enzymes and receptors involved in critical biological pathways. For example, preliminary data suggest that this compound may inhibit the activity of enzymes associated with inflammation and oxidative stress, which are implicated in various chronic diseases. Additionally, its interaction with membrane-bound receptors has been explored, revealing potential applications in treating conditions such as hypertension and cardiovascular disorders.

The synthesis of 4-(2,3-dihydro-1H-inden-4-yl)methylpiperidin-4-ol represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the expertise of modern chemists but also pave the way for scalable production processes.

The future prospects for 4-(2,3-dihydro-1H-inden-4-yl)methylpiperidin-4-ol are promising. Ongoing research aims to further optimize its pharmacological properties through structural modifications and analog design. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug discovery platforms, scientists hope to identify new therapeutic applications for this compound. Collaborative efforts between academia and industry are essential to translate these laboratory findings into clinical reality.

In conclusion, 4-(2,3-dihydro-1H-inden-4-yl)methylpiperidin-4-ol (CAS No. 2228849-50) stands out as a remarkable compound with significant potential in pharmaceutical research. Its unique structural features combined with recent advancements in drug discovery methodologies make it a compelling candidate for further exploration. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in developing innovative treatments for human diseases.